5-methyl-N-(4-methylcyclohexyl)pyrazine-2-carboxamide

• IUPAC Name: 5-methyl-N-(4-methylcyclohexyl)pyrazine-2-carboxamide
• InChI: InChI=1S/C13H19N3O/c1-9-3-5-11(6-4-9)16-13(17)12-8-14-10(2)7-15-12/h7-9,11H,3-6H2,1-2H3,(H,16,17)
• InChI Key: VTSZTJVKQPBDLP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC(=O)C2=NC=C(N=C2)C
• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol

Description

5-methyl-N-(4-methylcyclohexyl)pyrazine-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known by its chemical formula, C14H22N2O, and is commonly referred to as MMCP.

Mechanism of Action

The mechanism of action of MMCP is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that MMCP has anti-inflammatory effects, which may be due to its ability to inhibit the activity of enzymes involved in the inflammatory response. MMCP has also been shown to inhibit the growth of cancer cells, which may be due to its ability to inhibit the activity of enzymes involved in cell growth and division.

Advantages and Limitations for Lab Experiments

One advantage of using MMCP in lab experiments is its ability to inhibit the activity of specific enzymes, which can be useful in studying the role of these enzymes in various biological processes. However, one limitation of using MMCP in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are several future directions for research on MMCP. One area of research is to further understand the mechanism of action of MMCP, which may provide insights into its potential applications in various fields. Another area of research is to explore the potential use of MMCP in combination with other drugs for the treatment of inflammatory diseases and cancer. Additionally, further research is needed to determine the safety and efficacy of MMCP in humans.

Synthesis Methods

The synthesis of MMCP involves several steps. The first step is the preparation of 4-methylcyclohexylamine, which is then reacted with 2-bromo-5-methylpyrazine to form the intermediate product. The final step involves the reaction of the intermediate product with ethyl chloroformate to produce MMCP.

Scientific Research Applications

MMCP has been studied extensively for its potential applications in various fields. In the field of medicine, MMCP has been shown to have anti-inflammatory properties and has been studied as a potential treatment for inflammatory diseases such as rheumatoid arthritis. MMCP has also been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells.